Cas no 24027-82-5 (Benzo[a]pyren-5-ol, acetate (8CI,9CI))

• Product Name: Benzo[a]pyren-5-ol, acetate (8CI,9CI)
• CAS No: 24027-82-5
• MF: C₂₂H₁₄O₂
• MW: 310.345366001129
• CID: 290382
• PubChem ID: 146881
• Update Time: 2025-04-19

Benzo[a]pyren-5-ol, acetate (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Benzo[a]pyren-5-ol, acetate (8CI,9CI)
• Benzo[pqr]tetraphen-5-yl acetate
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-(acetyloxy)-
• 5-(Acetyloxy)-2,4,6(1H,3H,5H)-pyrimidinetrione
• 5-acetoxy-barbituric acid
• 5-Acetoxy-barbitursaeure
• 5-Acetoxybenzo[a]pyrene
• 5-Acetoxybenzo< a> pyrene
• 5-acetoxy-pyrimidine-2,4,6-trione
• AC1L2WOO
• Acetyldialuric acid
• BRN 0188162
• LS-135664
• Benzo(a)pyren-5-ol, acetate
• 24027-82-5
• DTXSID40946877

• Inchi： 1S/C22H14O2/c1-13(23)24-20-12-16-7-4-6-14-9-10-18-17-8-3-2-5-15(17)11-19(20)22(18)21(14)16/h2-12H,1H3
• InChI Key： FRJCAHNSPSIPAG-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1=CC2=CC=CC3=CC=C4C5C=CC=CC=5C=C1C4=C23

Computed Properties

• Exact Mass: 310.09942
• Monoisotopic Mass: 310.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 6

Experimental Properties

• Density: 1.327
• Boiling Point: 528.9°Cat760mmHg
• Flash Point: 159.7°C
• Refractive Index: 1.819
• PSA: 26.3